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Compound of Interest

Compound Name: 3-Fluoromethcathinone

Cat. No.: B604977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of 3-
Fluoromethcathinone (3-FMC), a synthetic cathinone. Adherence to these protocols is

essential to ensure a safe laboratory environment and minimize exposure risks. 3-FMC is

classified as a Schedule I controlled substance in the United States, indicating a high potential

for abuse and no currently accepted medical use.[1][2]

Hazard Identification and Health Effects
3-Fluoromethcathinone is a hazardous substance with the following classifications:

Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[1]

Skin Sensitization: May cause an allergic skin reaction.[1]

Exposure can lead to adverse health effects, and in vitro studies have shown that 3-FMC can

induce oxidative stress and apoptosis in neuronal cells.[3]

Quantitative Data Summary
While specific Occupational Exposure Limits (OELs) for 3-Fluoromethcathinone have not

been established by regulatory agencies, the available data on its toxicity and physicochemical

properties are summarized below. In the absence of a formal OEL, a control banding approach

is recommended to manage workplace exposures.[4][5][6][7]
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Table 1: Physicochemical Properties of 3-Fluoromethcathinone

Property Value Source

Molecular Formula C₁₀H₁₂FNO PubChem[1]

Molecular Weight 181.21 g/mol PubChem[1]

Appearance White powder (HCl salt) SWGDRUG.org[8]

Melting Point 169.3 °C (HCl salt) SWGDRUG.org[8]

Table 2: In Vitro Cytotoxicity Data for 3-Fluoromethcathinone

Cell Line Concentration Effect Source

HT22 mouse

hippocampal cells
1 mM

16% reduction in cell

viability after 24h

Siedlecka-Kroplewska

et al., 2014[3]

HT22 mouse

hippocampal cells
2 mM

34% reduction in cell

viability after 24h

Siedlecka-Kroplewska

et al., 2014[3]

HT22 mouse

hippocampal cells
4 mM

76% reduction in cell

viability after 24h

Siedlecka-Kroplewska

et al., 2014[3]

Operational Plan: Personal Protective Equipment
(PPE)
A comprehensive PPE plan is mandatory for all personnel handling 3-Fluoromethcathinone.

The following table outlines the required PPE for various laboratory activities.

Table 3: Recommended Personal Protective Equipment for Handling 3-Fluoromethcathinone
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Activity Gloves
Eye/Face
Protection

Respiratory
Protection

Protective
Clothing

Weighing and

Aliquoting (Solid)

Double nitrile

gloves

Safety glasses

with side shields

or chemical

splash goggles

NIOSH-approved

N95 or higher

respirator

Lab coat, closed-

toe shoes

Handling

Solutions

Double nitrile

gloves

Chemical splash

goggles and face

shield

Work in a

certified chemical

fume hood

Lab coat, closed-

toe shoes

Potential for

Aerosol

Generation

Double nitrile

gloves

Chemical splash

goggles and face

shield

NIOSH-approved

elastomeric half-

mask or full-face

respirator with

appropriate

cartridges

Disposable gown

over lab coat,

shoe covers

Experimental Protocol: General Guidance for Sample
Preparation
The following is a general, non-exhaustive protocol for the preparation of 3-
Fluoromethcathinone solutions for analytical studies, based on common laboratory practices

for similar compounds. All work should be conducted in a certified chemical fume hood.

Materials:

3-Fluoromethcathinone hydrochloride

Methanol (or other appropriate solvent)

Calibrated analytical balance

Volumetric flasks and pipettes

Vortex mixer
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Procedure:

Preparation of Stock Solution (e.g., 1 mg/mL): a. Accurately weigh the desired amount of 3-

FMC HCl using an analytical balance. b. Quantitatively transfer the weighed compound to a

volumetric flask of the appropriate size. c. Add a small amount of the chosen solvent (e.g.,

methanol) to dissolve the solid. d. Vortex briefly to ensure complete dissolution. e. Add

solvent to the calibration mark of the volumetric flask. f. Invert the flask several times to

ensure a homogenous solution.

Preparation of Working Solutions: a. Perform serial dilutions from the stock solution using

volumetric pipettes and flasks to achieve the desired concentrations for your experiment.

Emergency and Disposal Plan
Emergency Procedures
Spill Response:

Small Spills (Solid):

Evacuate the immediate area.

Don appropriate PPE (double gloves, respirator, safety goggles, and lab coat).

Gently cover the spill with an absorbent material (e.g., vermiculite, sand) to prevent

airborne dust.

Carefully scoop the material into a labeled, sealable hazardous waste container.

Decontaminate the spill area with a suitable laboratory detergent, followed by a rinse with

water.

Small Spills (Liquid):

Evacuate the immediate area.

Don appropriate PPE.

Contain the spill with absorbent pads or granules.
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Absorb the spilled liquid.

Place the absorbent material into a labeled, sealable hazardous waste container.

Decontaminate the spill area.

Large Spills:

Evacuate the laboratory immediately and alert others.

Activate the nearest fire alarm if the spill is flammable or poses a significant inhalation

hazard.

Contact the institution's emergency response team or local hazardous materials unit.

Do not attempt to clean up a large spill without specialized training and equipment.

Personnel Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
All waste contaminated with 3-Fluoromethcathinone is considered hazardous waste and must

be disposed of according to institutional and local regulations.

Solid Waste: Collect all contaminated solid materials (e.g., weighing paper, pipette tips,

gloves, absorbent materials) in a dedicated, clearly labeled, and sealed hazardous waste
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container.

Liquid Waste: Collect all solutions containing 3-FMC in a dedicated, clearly labeled, and

sealed hazardous waste container. Do not mix with other waste streams unless explicitly

permitted by your institution's environmental health and safety office.

Decontamination of Glassware: Reusable glassware should be decontaminated by rinsing

with a suitable solvent (e.g., methanol), followed by washing with a laboratory detergent and

water. The initial solvent rinse should be collected as hazardous liquid waste.

Visual Workflow for Safe Handling of 3-
Fluoromethcathinone
The following diagram illustrates the logical workflow for the safe handling of 3-
Fluoromethcathinone in a laboratory setting.
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Start: Project Involving 3-FMC

Conduct Risk Assessment
- Review SDS

- Identify Hazards

Select Appropriate PPE
- Gloves, Goggles, Respirator, Lab Coat

Implement Engineering Controls
- Chemical Fume Hood

Follow Handling Procedures
- Weighing, Dissolving, Diluting

Segregate Waste
- Solid and Liquid Waste Streams Decontaminate Work Area and Glassware

Dispose of Hazardous Waste
- Follow Institutional Protocols

End of Procedure

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-Fluoromethcathinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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